
Demethylregelin: A Comprehensive Guide to its
Structure Elucidation and Spectral Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure elucidation of

demethylregelin, a naturally occurring triterpenoid. This document details the spectral data,

experimental protocols, and the logical workflow employed to determine its complex chemical

architecture.

Introduction
Demethylregelin is a member of the ursene-type triterpenoid family, a class of natural

products known for their diverse and potent biological activities. Isolated from plants of the

Tripterygium genus, demethylregelin and its analogues have garnered significant interest

within the scientific community. Accurate structural determination is the foundational step for

understanding its bioactivity and for any future drug development endeavors. This guide

summarizes the key data and methodologies for its structure elucidation.

Spectroscopic Data
The structure of demethylregelin was elucidated through a combination of mass spectrometry

and one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy. The key

quantitative data are summarized below.

High-Resolution Mass Spectrometry (HRMS)
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High-resolution mass spectrometry provides the elemental composition of a molecule, which is

crucial for determining its molecular formula.

Parameter Value

Ionization Mode Electron Impact (EI)

Molecular Ion [M]+ m/z 470.3396

Calculated Molecular Formula C30H46O4

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H and 13C NMR spectroscopy, along with 2D correlation experiments (COSY, HSQC, and

HMBC), were instrumental in assembling the carbon skeleton and assigning the

stereochemistry of demethylregelin. The following table summarizes the key NMR spectral

data.
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Position δC (ppm)
δH (ppm, J in

Hz)

Key HMBC

Correlations

Key COSY

Correlations

1 38.5 1.55 (m)
C-2, C-3, C-5, C-

10, C-25
H-2

2 27.2 1.68 (m) C-1, C-3, C-10 H-1, H-3

3 218.5 - - -

4 47.4 - - -

5 55.3 1.35 (d, 9.5)
C-4, C-6, C-10,

C-24, C-25
H-6

6 20.2 1.48 (m)
C-5, C-7, C-8, C-

10
H-5, H-7

7 33.1 1.50 (m)
C-6, C-8, C-9, C-

14
H-6, H-8

8 39.7 - - -

9 47.6 1.60 (m)
C-8, C-10, C-11,

C-12
H-11

10 37.1 - - -

11 23.4 1.95 (m) C-9, C-12, C-13 H-9, H-12

12 125.4 5.35 (t, 3.5)
C-9, C-11, C-13,

C-14, C-18
H-11

13 138.2 - - -

14 42.1 - - -

15 28.1 1.75 (m)
C-8, C-14, C-16,

C-27
H-16

16 24.2 1.85 (m)
C-15, C-17, C-

22, C-27
H-15

17 48.2 - - -
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18 53.1 2.20 (d, 11.0)
C-12, C-13, C-

17, C-19, C-20
H-19

19 39.1 1.65 (m)
C-18, C-20, C-

21, C-29, C-30
H-18, H-20

20 38.9 1.45 (m)
C-19, C-21, C-

29, C-30
H-19

21 30.7 1.50 (m) C-19, C-20, C-22 H-22

22 73.5 4.50 (d, 5.0) C-17, C-21 H-21

23 28.1 1.15 (s) C-4, C-5, C-24 -

24 16.7 1.05 (s) C-4, C-5, C-23 -

25 15.4 0.95 (s)
C-1, C-5, C-9, C-

10
-

26 17.1 0.85 (s) C-8, C-14, C-15 -

27 25.9 1.10 (s)
C-13, C-14, C-

15, C-16
-

28 28.8 0.90 (d, 6.5) C-17, C-19, C-20 -

29 17.2 0.88 (d, 6.5) C-19, C-20, C-21 -

30 180.5 - - -

Experimental Protocols
The following protocols are representative of the methods used for the isolation and structure

elucidation of demethylregelin.

Isolation of Demethylregelin
Plant Material: The air-dried and powdered stems of Tripterygium regelii were used as the

starting material.

Extraction: The powdered plant material was extracted with methanol (MeOH) at room

temperature. The resulting extract was concentrated under reduced pressure to yield a crude
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extract.

Fractionation: The crude extract was suspended in water and partitioned successively with n-

hexane, chloroform (CHCl3), and ethyl acetate (EtOAc).

Chromatography: The CHCl3-soluble fraction was subjected to column chromatography on

silica gel, eluting with a gradient of n-hexane and EtOAc. Fractions containing compounds

with similar TLC profiles were combined.

Purification: The combined fractions were further purified by repeated column

chromatography on silica gel and preparative thin-layer chromatography (pTLC) to yield pure

demethylregelin.

Spectroscopic Analysis
Mass Spectrometry:

To cite this document: BenchChem. [Demethylregelin: A Comprehensive Guide to its
Structure Elucidation and Spectral Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393733#demethylregelin-structure-elucidation-
and-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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